Cas no 791778-00-2 ((S)-3-Amino-3-(3-cyanophenyl)propanoic acid)

(S)-3-Amino-3-(3-cyanophenyl)propanoic acid structure
791778-00-2 structure
Product Name:(S)-3-Amino-3-(3-cyanophenyl)propanoic acid
CAS No:791778-00-2
MF:C10H10N2O2
MW:190.198602199554
MDL:MFCD04113688
CID:555766
PubChem ID:7016479
Update Time:2025-04-19

(S)-3-Amino-3-(3-cyanophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Amino-3-(3-cyanophenyl)propanoic acid
    • (S)-3-AMino-3-(3-cyano-phenyl)-propionic acid
    • (S)-3-Amino-3-(3-cyanophenyl)-propionic acid
    • (S)-3-AMINO-3-(3-CYANOPHENYL)PROPIONIC ACID,
    • Benzenepropanoic acid, b-amino-3-cyano-, (bS)-
    • Benzenepropanoic acid,b-amino-3-cyano-,(bS)
    • PS-12199
    • MFCD04113688
    • 791778-00-2
    • (3S)-3-AMINO-3-(3-CYANOPHENYL)PROPANOIC ACID
    • SCHEMBL12463666
    • (S)-3-AMINO-3-(3-CYANOPHENYL)PROPIONIC ACID
    • DTXSID90426851
    • AKOS016844078
    • (S)-3-Amino-3-(3-cyanophenyl)propanoicacid
    • (S)-3-AMINO-3-(3-CYANO-PHENYL)-PROPIONICACID
    • G85299
    • MDL: MFCD04113688
    • Inchi: 1S/C10H10N2O2/c11-6-7-2-1-3-8(4-7)9(12)5-10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m0/s1
    • InChI Key: RRUDIPCLABXNDE-VIFPVBQESA-N
    • SMILES: OC(C[C@@H](C1C=CC=C(C#N)C=1)N)=O

Computed Properties

  • Exact Mass: 190.07400
  • Monoisotopic Mass: 190.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 87.1Ų

Experimental Properties

  • PSA: 87.11000
  • LogP: 1.73308

(S)-3-Amino-3-(3-cyanophenyl)propanoic acid Pricemore >>

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